Cas no 114318-21-7 (Pregna-2,7,16-trien-20-one,12-hydroxy-, (5a,12b)- (9CI))

• Product Name: Pregna-2,7,16-trien-20-one,12-hydroxy-, (5a,12b)- (9CI)
• CAS No: 114318-21-7
• MF: C₂₁H₂₈O₂
• MW: 312.445826530457
• CID: 164913
• Update Time: 2024-03-01

Pregna-2,7,16-trien-20-one,12-hydroxy-, (5a,12b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregna-2,7,16-trien-20-one,12-hydroxy-, (5a,12b)- (9CI)
• (+)-AgnatasteroneA
• Agnatasterone A
• Pregna-2,7,16-trien-20-one, 12-hydroxy-, (5α,12β)- (9CI)

• Inchi： 1S/C21H28O2/c1-13(22)16-9-10-17-15-8-7-14-6-4-5-11-20(14,2)18(15)12-19(23)21(16,17)3/h4-5,8-9,14,17-19,23H,6-7,10-12H2,1-3H3/t14-,17+,18+,19-,20+,21-/m1/s1
• InChI Key： ITYUAJICTPVCOY-AMXFCOLJSA-N
• SMILES： C1C[C@@]2([H])[C@](C)(CC=1)[C@]1([H])C([C@@]3([H])[C@@]([C@H](O)C1)(C)C(C(=O)C)=CC3)=CC2

Computed Properties

• Exact Mass: 272.08309

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 465.7±45.0 °C(Predicted)
• PSA: 52.54
• pka: 14.39±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 20-oxosteroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Oxosteroids 20-oxosteroids